![molecular formula C11H12BrNO2 B268629 N-allyl-5-bromo-2-methoxybenzamide](/img/structure/B268629.png)
N-allyl-5-bromo-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-5-bromo-2-methoxybenzamide, also known as BAM, is a chemical compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic properties. BAM belongs to the class of benzamide derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. In
Mechanism of Action
The mechanism of action of N-allyl-5-bromo-2-methoxybenzamide is not fully understood, but it has been shown to inhibit the activity of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, which leads to the repression of gene transcription. Inhibition of HDACs by this compound leads to the upregulation of tumor suppressor genes and the downregulation of oncogenes, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. This compound has also been shown to possess anti-inflammatory and analgesic effects, which may be mediated by the inhibition of pro-inflammatory cytokines and the activation of the opioid system.
Advantages and Limitations for Lab Experiments
N-allyl-5-bromo-2-methoxybenzamide has several advantages for lab experiments, including its high yield and purity, and its potential therapeutic properties. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations. These limitations must be taken into consideration when designing experiments using this compound.
Future Directions
There are several future directions for research on N-allyl-5-bromo-2-methoxybenzamide. One potential direction is to investigate its potential as an anticancer agent in combination with other chemotherapeutic agents. Another direction is to explore its potential as a therapeutic agent for the treatment of inflammatory and painful conditions. Further research is also needed to elucidate the mechanism of action of this compound and to optimize its synthesis method for greater efficiency and scalability.
Conclusion:
In conclusion, this compound is a promising candidate for the development of therapeutic agents due to its potential anticancer, anti-inflammatory, and analgesic effects. Its synthesis method has been optimized to achieve high yields and purity, making it a suitable candidate for further research. However, its limitations must be taken into consideration when designing experiments using this compound. Future research on this compound may lead to the development of novel therapeutic agents for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of N-allyl-5-bromo-2-methoxybenzamide involves the reaction of 5-bromo-2-methoxybenzoic acid with thionyl chloride to yield the corresponding acid chloride. The acid chloride is then reacted with allylamine in the presence of triethylamine to produce this compound in high yield and purity. The synthesis method of this compound has been optimized to achieve high yields and purity, making it a suitable candidate for further research.
Scientific Research Applications
N-allyl-5-bromo-2-methoxybenzamide has been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. This compound has also been shown to possess anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of inflammatory and painful conditions.
properties
Molecular Formula |
C11H12BrNO2 |
---|---|
Molecular Weight |
270.12 g/mol |
IUPAC Name |
5-bromo-2-methoxy-N-prop-2-enylbenzamide |
InChI |
InChI=1S/C11H12BrNO2/c1-3-6-13-11(14)9-7-8(12)4-5-10(9)15-2/h3-5,7H,1,6H2,2H3,(H,13,14) |
InChI Key |
YITRBQSVHKMHKF-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NCC=C |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NCC=C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.